N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide

• IUPAC Name: N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide
• InChI: InChI=1S/C18H16FN3O2S/c1-3-24-14-6-4-12(5-7-14)16-11(2)25-18(21-16)22-17(23)13-8-9-20-15(19)10-13/h4-10H,3H2,1-2H3,(H,21,22,23)
• InChI Key: ZBEQGGYHGCWTGC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)C3=CC(=NC=C3)F)C
• Molecular Formula: C18H16FN3O2S
• Molecular Weight: 357.4 g/mol

Description

The compound “N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide” is a complex organic molecule. It contains several functional groups including an ethoxy group, a methyl group, a thiazole ring, a fluoropyridine ring, and a carboxamide group. These functional groups could potentially give the compound a variety of chemical properties and reactivities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group or ring structure. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is likely quite complex. It would be best analyzed using techniques such as NMR spectroscopy or X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the carboxamide group might be susceptible to hydrolysis, while the ethoxy group could potentially undergo reactions with strong bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and functional groups. For example, its solubility would likely be influenced by the polar carboxamide group and the nonpolar ethoxy and methyl groups.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Safety and Hazards

Without specific data, it’s difficult to provide accurate information about the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling and storing it.

Future Directions

The future research directions for this compound would likely depend on its intended use or biological activity. Potential areas of study could include exploring its reactivity, studying its physical properties, or investigating its biological activity.